Cas no 2248277-72-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-difluorocyclohexane-1-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-difluorocyclohexane-1-carboxylate
• CAS No: 2248277-72-5
• MF: C₁₅H₁₃F₂NO₄
• MW: 309.26483130455
• CID: 6449747
• PubChem ID: 165975494
• Update Time: 2025-05-26

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-difluorocyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248277-72-5
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-difluorocyclohexane-1-carboxylate
• EN300-6514983

• Inchi： 1S/C15H13F2NO4/c16-15(17)8-4-3-7-11(15)14(21)22-18-12(19)9-5-1-2-6-10(9)13(18)20/h1-2,5-6,11H,3-4,7-8H2
• InChI Key： NTPCIEDMUXRSFV-UHFFFAOYSA-N
• SMILES： FC1(CCCCC1C(=O)ON1C(C2C=CC=CC=2C1=O)=O)F

Computed Properties

• Exact Mass: 309.08126422g/mol
• Monoisotopic Mass: 309.08126422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-difluorocyclohexane-1-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-difluorocyclohexane-1-carboxylate (CAS No: 2248277-72-5)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-difluorocyclohexane-1-carboxylate, identified by its CAS number 2248277-72-5, represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The structural motif combines a dioxo group with a difluorocyclohexane moiety, linked through an isoindol scaffold, which suggests a unique set of chemical and biological properties.

Recent studies have highlighted the importance of fluorinated heterocycles in medicinal chemistry, particularly for their ability to modulate metabolic stability and binding affinity. The presence of two fluorine atoms in the 2,2-difluorocyclohexane unit of this compound is particularly noteworthy, as it can influence both the electronic distribution and steric environment of the molecule. This feature has been increasingly explored in the design of bioactive compounds aimed at targeting specific biological pathways.

The isoindol core is another critical component of this compound, offering a versatile platform for further functionalization. Isoindoles are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. By integrating this scaffold with the aforementioned functional groups, researchers have been able to generate derivatives with enhanced pharmacological profiles. The dioxo group further contributes to the molecular complexity, potentially influencing both the reactivity and selectivity of the compound in biological systems.

In the context of contemporary drug discovery, the synthesis and characterization of such complex molecules are essential for identifying lead candidates with promising therapeutic potential. The structural features of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-difluorocyclohexane-1-carboxylate make it an attractive candidate for further investigation. Researchers have employed advanced synthetic methodologies to construct this molecule efficiently, ensuring that key functional groups are preserved throughout the process. Techniques such as transition-metal-catalyzed cross-coupling reactions and fluorination strategies have been particularly valuable in achieving the desired molecular architecture.

The biological evaluation of this compound has revealed intriguing interactions with various target proteins and enzymes. Preliminary studies suggest that it may exhibit inhibitory activity against enzymes involved in metabolic pathways relevant to diseases such as cancer and inflammation. The fluorine atoms in the cyclohexane ring are believed to play a crucial role in modulating these interactions by enhancing binding affinity and reducing susceptibility to metabolic degradation. Additionally, the electron-withdrawing nature of the dioxo group may further fine-tune the pharmacophoric properties of the molecule.

The development of novel synthetic routes has been instrumental in making this compound more accessible for further exploration. Researchers have focused on optimizing reaction conditions to improve yield and purity while maintaining structural integrity. Advances in flow chemistry and automated synthesis have also contributed to more efficient production processes. These advancements not only facilitate larger-scale studies but also enable rapid screening of derivatives to identify compounds with improved efficacy and reduced toxicity.

Computational modeling has played a pivotal role in understanding the behavior of this compound both in vitro and in silico. Molecular docking studies have been used to predict binding modes and affinities for various biological targets. These simulations provide valuable insights into how structural modifications might impact biological activity, guiding experimental design and optimization efforts. Furthermore, quantum mechanical calculations have been employed to elucidate electronic properties and reactivity patterns.

The potential applications of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-difluorocyclohexane-1-carboxylate extend beyond traditional therapeutic areas. Its unique structural features make it a promising candidate for use in diagnostic imaging agents or as a tool compound for biochemical research. The ability to precisely modulate its properties through structural engineering opens up possibilities for tailored applications across multiple disciplines.

Future research directions include exploring derivative libraries based on this core structure to identify compounds with enhanced pharmacological profiles. Additionally, investigating its mechanism of action will be crucial for understanding its therapeutic potential fully. Collaborative efforts between synthetic chemists and biologists will be essential in translating these findings into tangible benefits for patients.

In conclusion,1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-difluorocyclohexane-1-carboxylate (CAS No: 2248277-72-5) stands as a testament to the innovative approaches being pursued in modern medicinal chemistry. Its complex structure and multifaceted functional groups offer a rich foundation for further exploration into novel therapeutics. As research continues to uncover its potential applications,this compound is poised to make significant contributions to advancements in healthcare.